Cas no 4819-67-4 (2-Pentylcyclopentanone)

• Product Name: 2-Pentylcyclopentanone
• CAS No: 4819-67-4
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 45346
• Update Time: 2026-05-14

2-Pentylcyclopentanone Chemical and Physical Properties

Names and Identifiers

• 2-Pentylcyclopentanone
• 2-N-PENTYLCYCLOPENTANONE
• 2-AMYL CYCLOPENTANONE
• 2-pentyl-1-cyclopentanone
• 2-Pentylcyclopentan-1-on
• 2-pentylcyclopentan-1-one
• 2-pentyl-cyclopentanon
• Cyclopentanone,2-pentyl
• DELPHONE,FIRMENICH
• n-pentyl-cyclopentanone
• pentylcyclopentanone
• QUINTONE

• Inchi： InChI=1S/C10H18O/c1-2-3-4-6-9-7-5-8-10(9)11/h9H,2-8H2,1H3
• InChI Key： VNWOJVJCRAHBJJ-UHFFFAOYSA-N
• SMILES： CCCCCC1CCCC1=O

Computed Properties

• Exact Mass: 154.13600
• Monoisotopic Mass: 154.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.9

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.895
• Melting Point: 228.16 ºC
• Boiling Point: 217.7 °C at 760 mmHg
• Flash Point: 78.3 °C
• Refractive Index: 1.451
• PSA: 17.07000
• LogP: 2.93590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones